Cas no 63279-75-4 (4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 63279-75-4
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• CID: 872046
• PubChem ID: 821616
• Update Time: 2026-04-29

4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(4-methoxyphenyl)-3-phenyl-1H-1,2,4-triazole-5-thione
• 4-(4-METHOXYPHENYL)-5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 3H-1,2,4-triazole-3-thione, 2,4-dihydro-4-(4-methoxyphenyl)-5-phenyl-
• 4H-1,2,4-triazole-3-thiol, 4-(4-methoxyphenyl)-5-phenyl-
• 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

• Inchi： InChI=1S/C15H13N3OS/c1-19-13-9-7-12(8-10-13)18-14(16-17-15(18)20)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,20)
• InChI Key： WCQHVKHWSROSPQ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)N2C(=NN=C2S)C3=CC=CC=C3

Computed Properties

• Exact Mass: 283.07809
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 36.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 63279-75-4)

4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, identified by the CAS number 63279-75-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a structural motif known for its broad spectrum of biological activities. The presence of both phenyl and methoxy substituents on the triazole ring, along with the thiol functional group at the 3-position, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The structure of 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol features a central triazole ring connected to two phenyl groups, one of which is substituted with a methoxy group. The thiol (-SH) moiety at the 3-position of the triazole ring is particularly noteworthy, as thiol-containing compounds often exhibit significant biological activity due to their ability to interact with various biological targets. This compound’s molecular framework suggests potential interactions with enzymes and receptors involved in critical cellular pathways.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. Among these, triazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of substituents in 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol may contribute to its unique interaction profile with biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The combination of the methoxy group and the thiol moiety may enhance its binding affinity to specific proteins or enzymes. For instance, thiol groups are known to participate in redox reactions and can interact with metal ions, which are often critical components of enzymatic active sites. This suggests that 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol could modulate enzyme activity in a targeted manner.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutic agents. The detailed understanding of the molecular structure of 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, including its electronic properties and steric interactions, can provide valuable insights into its mode of action. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to predict how this compound might interact with biological targets at the atomic level.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit desirable properties for drug development. For example, the presence of both phenyl rings could enhance solubility and bioavailability, while the thiol group may contribute to stability and metabolic resistance. These characteristics are often sought after in lead compounds intended for further optimization.

In addition to its intrinsic pharmacological properties, 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol may also serve as a valuable intermediate in synthetic chemistry. The triazole core is a versatile scaffold that can be modified in numerous ways to generate libraries of derivatives with tailored biological activities. This flexibility makes it an ideal candidate for high-throughput screening campaigns aimed at identifying novel bioactive molecules.

The synthesis of this heterocyclic compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic rings and introducing functional groups with high precision.

From a medicinal chemistry perspective, 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol represents an exciting opportunity for further research. Its unique structural features suggest multiple avenues for exploration regarding its biological effects and potential therapeutic applications. As our understanding of molecular interactions continues to evolve, this compound will likely play a significant role in future drug discovery efforts.

The broader significance of such research lies in the continued development of innovative treatments for various diseases. By studying compounds like 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, scientists can gain insights into fundamental biological processes and identify new targets for therapeutic intervention. This knowledge is essential for designing more effective drugs that address unmet medical needs.

In conclusion, 63279-75 (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - (CAS No.) - represents a fascinating example of how structural complexity can lead to novel bioactivity. Its potential as a pharmacological agent warrants further investigation, and it stands as a testament to the ongoing quest for innovative solutions in pharmaceutical chemistry.